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Compound of Interest

Compound Name: BX-320

Cat. No.: B1607279 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of BX-
320, a potent and selective 3-phosphoinositide-dependent protein kinase 1 (PDK1) inhibitor

used in cancer research. Adherence to these guidelines will help mitigate risks and ensure

compliance with safety regulations.

BX-320: Key Safety and Chemical Data
BX-320 is a chemical compound identified by CAS Number 7072676-93-5.[1][2][3] As with any

active laboratory chemical, understanding its properties and associated hazards is the first step

in safe handling and disposal. The following table summarizes key quantitative data for BX-
320.
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Property Value Reference

CAS Number 702676-93-5 [1][2][3]

Molecular Formula C₂₃H₃₁BrN₈O₃ [2][3]

Molecular Weight 547.458 g/mol [1]

Physical State Crystalline solid [3]

Solubility Soluble in DMSO [3]

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Experimental Protocols: Safe Handling and Disposal
Workflow
The proper disposal of BX-320 involves a multi-step process designed to protect laboratory

personnel and the environment. The following workflow outlines the essential stages from initial

handling to final disposal.
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BX-320 Disposal Workflow
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BX-320 Disposal Workflow Diagram
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Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling BX-320, always wear appropriate

personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab

coat.

2. Handling Solid BX-320:

If weighing the solid compound, perform this task in a certified chemical fume hood to avoid

inhalation of any airborne particles.

For any unused or expired solid BX-320, it should be treated as hazardous waste.

3. Waste Segregation:

Solid Waste:

Place unused or expired solid BX-320 directly into a designated, clearly labeled hazardous

solid waste container.

Any materials contaminated with BX-320, such as pipette tips, weighing paper, and

contaminated gloves, must also be disposed of in the hazardous solid waste container.

Liquid Waste:

Solutions containing BX-320 should be collected in a designated, leak-proof, and clearly

labeled hazardous liquid waste container.

Ensure the waste container is compatible with the solvent used to dissolve BX-320 (e.g., a

high-density polyethylene container for DMSO solutions).

Never dispose of liquid waste containing BX-320 down the drain, as it is classified as very

toxic to aquatic life.[1]

4. Waste Container Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("BX-320"), the CAS number (702676-93-5), and the approximate
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concentration and quantity of the waste.

Include the date when the waste was first added to the container.

5. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure that incompatible waste types are segregated to prevent accidental reactions.

6. Final Disposal:

Once the hazardous waste container is full, or if it has been in storage for a period defined

by your institution's policies, arrange for its disposal through your institution's Environmental

Health and Safety (EHS) office or equivalent department.

Complete all required hazardous waste manifest forms accurately.

The EHS department will then arrange for the collection and transportation of the waste to a

licensed hazardous waste disposal facility for appropriate treatment, typically high-

temperature incineration.

By following these procedures, you contribute to a safer laboratory environment and ensure the

responsible management of chemical waste. Always consult your institution's specific safety

and disposal guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of BX-320: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607279#bx-320-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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